4-fluoro-N-[4-(3-methylpiperidine-1-carbonyl)-2-phenylpyrazol-3-yl]benzamide

• IUPAC Name: 4-fluoro-N-[4-(3-methylpiperidine-1-carbonyl)-2-phenylpyrazol-3-yl]benzamide
• InChI: InChI=1S/C23H23FN4O2/c1-16-6-5-13-27(15-16)23(30)20-14-25-28(19-7-3-2-4-8-19)21(20)26-22(29)17-9-11-18(24)12-10-17/h2-4,7-12,14,16H,5-6,13,15H2,1H3,(H,26,29)
• InChI Key: OKNZSRFFOKOPSQ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)C(=O)C2=C(N(N=C2)C3=CC=CC=C3)NC(=O)C4=CC=C(C=C4)F
• Molecular Formula: C23H23FN4O2
• Molecular Weight: 406.5 g/mol

Description

4-fluoro-N-[4-(3-methylpiperidine-1-carbonyl)-2-phenylpyrazol-3-yl]benzamide is a complex organic compound that features a unique combination of functional groups, including a fluorine atom, a piperidine ring, and a pyrazole ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-fluoro-N-[4-(3-methylpiperidine-1-carbonyl)-2-phenylpyrazol-3-yl]benzamide typically involves multiple steps, starting from readily available starting materials. One common synthetic route includes the following steps:

Formation of the pyrazole ring: This can be achieved through the reaction of a hydrazine derivative with an appropriate diketone.

Introduction of the piperidine moiety: The piperidine ring can be introduced via a nucleophilic substitution reaction using a suitable piperidine derivative.

Coupling reactions: The final step involves coupling the pyrazole and piperidine intermediates with a benzamide derivative under appropriate conditions, such as using a coupling reagent like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide).

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic route to improve yield and scalability. This could include the use of continuous flow reactors, automated synthesis platforms, and advanced purification techniques to ensure high purity and consistency of the final product.

Chemical Reactions Analysis

Types of Reactions

4-fluoro-N-[4-(3-methylpiperidine-1-carbonyl)-2-phenylpyrazol-3-yl]benzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The fluorine atom can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride in DMF (dimethylformamide) for nucleophilic substitution.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted derivatives with different functional groups.

Scientific Research Applications

4-fluoro-N-[4-(3-methylpiperidine-1-carbonyl)-2-phenylpyrazol-3-yl]benzamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme interactions and cellular pathways.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory, analgesic, and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-fluoro-N-[4-(3-methylpiperidine-1-carbonyl)-2-phenylpyrazol-3-yl]benzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to a cascade of biochemical events that result in its observed effects. The exact pathways and molecular targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

4-fluoro-N-[4-(3-methylpiperidine-1-carbonyl)-2-phenylpyrazol-3-yl]benzamide: shares structural similarities with other piperidine and pyrazole derivatives, such as:

Uniqueness

The uniqueness of this compound lies in its specific combination of functional groups, which confer distinct chemical and biological properties. This makes it a valuable compound for targeted research and development in various scientific fields.